Cas no 60943-79-5 (Furan-2-carboxylic acid (4-ethoxy-phenyl)-amide)

• Product Name: Furan-2-carboxylic acid (4-ethoxy-phenyl)-amide
• CAS No: 60943-79-5
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 3082546
• PubChem ID: 711236
• Update Time: 2025-07-20

Furan-2-carboxylic acid (4-ethoxy-phenyl)-amide Chemical and Physical Properties

Names and Identifiers

• Furan-2-carboxylic acid (4-ethoxy-phenyl)-amide
• 60943-79-5
• SMR000069370
• CHEMBL1560215
• AKOS000489325
• CS-0299452
• BDBM32789
• SR-01000451355
• N-(4-ethoxyphenyl)furan-2-carboxamide
• HMS2429G18
• STK016060
• SR-01000451355-1
• cid_711236
• Oprea1_746094
• N-p-phenetyl-2-furamide
• AN-329/13067039
• Z27807965
• MLS000053103
• N-(4-ethoxyphenyl)-2-furancarboxamide
• EU-0073595
• Oprea1_056167
• N-(4-ethoxyphenyl)-2-furamide

• Inchi： 1S/C13H13NO3/c1-2-16-11-7-5-10(6-8-11)14-13(15)12-4-3-9-17-12/h3-9H,2H2,1H3,(H,14,15)
• InChI Key： QHQMTIZGRHMXQJ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)NC(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 231.08954328Da
• Monoisotopic Mass: 231.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on Furan-2-carboxylic acid (4-ethoxy-phenyl)-amide

Comprehensive Analysis of Furan-2-carboxylic acid (4-ethoxy-phenyl)-amide (CAS No. 60943-79-5)

Furan-2-carboxylic acid (4-ethoxy-phenyl)-amide, with the CAS number 60943-79-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name, belongs to the class of furan derivatives, which are known for their diverse biological activities. The presence of both furan and amide functional groups in its structure makes it a promising candidate for various applications, including drug development and material science.

One of the key reasons for the growing interest in Furan-2-carboxylic acid (4-ethoxy-phenyl)-amide is its potential role in addressing modern health challenges. With the rise of antibiotic resistance, researchers are actively exploring novel compounds that can serve as alternatives to traditional antibiotics. The furan ring, a common motif in many bioactive molecules, has been shown to exhibit antimicrobial properties. This has led to increased searches for "furan derivatives as antimicrobial agents" and "CAS 60943-79-5 applications in medicine," reflecting the compound's relevance in current scientific discourse.

In addition to its antimicrobial potential, Furan-2-carboxylic acid (4-ethoxy-phenyl)-amide is also being investigated for its role in agrochemicals. The 4-ethoxy-phenyl moiety in its structure is particularly interesting, as it may contribute to herbicidal or pesticidal activity. This aligns with the global trend toward sustainable agriculture, where users frequently search for "eco-friendly agrochemicals" and "furan-based pesticides." The compound's unique structure could offer a greener alternative to conventional agrochemicals, making it a topic of interest for both researchers and industry professionals.

The synthesis and characterization of Furan-2-carboxylic acid (4-ethoxy-phenyl)-amide have also been subjects of academic study. Advanced techniques such as NMR spectroscopy and mass spectrometry are often employed to confirm its purity and structure. Queries like "how to synthesize CAS 60943-79-5" and "analytical methods for furan amides" are common among chemists and students, highlighting the compound's importance in educational and research settings. Its stability under various conditions further adds to its appeal for industrial applications.

Another area where Furan-2-carboxylic acid (4-ethoxy-phenyl)-amide shows promise is in material science. The amide group in its structure can participate in hydrogen bonding, which is crucial for designing polymers with specific properties. Searches for "furan-based polymers" and "amide-containing materials" have surged in recent years, as scientists look for innovative ways to develop biodegradable or high-performance materials. This compound's versatility makes it a valuable subject for interdisciplinary research.

From a commercial perspective, the demand for Furan-2-carboxylic acid (4-ethoxy-phenyl)-amide is expected to grow, driven by its potential applications in multiple industries. Suppliers and manufacturers often list this compound under its CAS number 60943-79-5 to ensure accurate identification. Online searches for "buy Furan-2-carboxylic acid (4-ethoxy-phenyl)-amide" or "CAS 60943-79-5 suppliers" indicate a robust market interest, particularly among pharmaceutical and agrochemical companies.

In conclusion, Furan-2-carboxylic acid (4-ethoxy-phenyl)-amide (CAS No. 60943-79-5) is a multifaceted compound with significant potential across various fields. Its unique structural features, combined with its biological and material properties, make it a compelling subject for ongoing research. As scientific and industrial communities continue to explore its applications, this compound is likely to remain a focal point in discussions about innovation and sustainability.